2-(4-Benzhydrylpiperazino)-6-(4-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine

• IUPAC Name: 2-(4-benzhydrylpiperazin-1-yl)-6-(4-methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C29H29N7O/c1-37-24-14-12-21(13-15-24)25-20-31-28-32-29(33-36(28)27(25)30)35-18-16-34(17-19-35)26(22-8-4-2-5-9-22)23-10-6-3-7-11-23/h2-15,20,26H,16-19,30H2,1H3
• InChI Key: IDOJUOXQJOPDFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N3C(=NC(=N3)N4CCN(CC4)C(C5=CC=CC=C5)C6=CC=CC=C6)N=C2)N
• Molecular Formula: C29H29N7O
• Molecular Weight: 491.6 g/mol

Description

The compound “2-(4-Benzhydrylpiperazino)-6-(4-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine” is a complex organic molecule that contains several functional groups, including a piperazine ring, a triazolopyrimidine ring, and a methoxyphenyl group.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, related compounds such as triazolopyrimidines can be synthesized through reactions involving amines and aromatic amidines. A base-promoted tandem SNAr/Boulton-Katritzky rearrangement has been used to form functionalized [1,2,4]triazolo[1,5-a]pyridines from 1,2,4-oxadiazol-3-amines or 3-aminoisoxazoles with 2-fluoropyridines.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a triazolopyrimidine ring, a benzhydryl group attached to a piperazine ring, and a methoxyphenyl group. The exact structure would need to be confirmed through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the triazolopyrimidine ring and the piperazine ring. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Anti-Tumor Activity

• Researchers have investigated the compound’s impact on cancer cells. . Among them, compound 22i demonstrated excellent anti-tumor activity against these cell lines, with IC50 values ranging from nanomolar to low micromolar levels.

Energetic Materials Design

• While not directly related to health applications, a study based on X-ray diffraction explored the relationship between weak interactions and sensitivity of energetic materials. . These materials find use in propellants, explosives, and pyrotechnics.

Future Directions

Further studies would be needed to fully characterize this compound, including its synthesis, structure, reactivity, and potential applications. It could potentially be of interest in fields such as medicinal chemistry, given the biological activity of related compounds.